Cas no 127949-87-5 (1-(2-Propen-1-yl) hydrogen N-[(phenylmethoxy)carbonyl]-L-aspartate)

• Product Name: 1-(2-Propen-1-yl) hydrogen N-[(phenylmethoxy)carbonyl]-L-aspartate
• CAS No: 127949-87-5
• MF: C₁₅H₁₇NO₆
• MW: 307.298584699631
• CID: 5795839
• Update Time: 2025-10-22

1-(2-Propen-1-yl) hydrogen N-[(phenylmethoxy)carbonyl]-L-aspartate Chemical and Physical Properties

Names and Identifiers

• 1-(2-Propen-1-yl) hydrogen N-[(phenylmethoxy)carbonyl]-L-aspartate

• Inchi： 1S/C15H17NO6/c1-2-8-21-14(19)12(9-13(17)18)16-15(20)22-10-11-6-4-3-5-7-11/h2-7,12H,1,8-10H2,(H,16,20)(H,17,18)/t12-/m0/s1
• InChI Key： JUJPSDIZVZDGNW-LBPRGKRZSA-N
• SMILES： C(OCC=C)(=O)[C@H](CC(O)=O)NC(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.5±50.0 °C(Predicted)
• pka: 4.14±0.19(Predicted)

Additional information on 1-(2-Propen-1-yl) hydrogen N-[(phenylmethoxy)carbonyl]-L-aspartate

1-(2-Propen-1-yl) Hydrogen N-[(Phenylmethoxy)carbonyl]-L-Aspartate: A Comprehensive Overview

1-(2-Propen-1-yl) Hydrogen N-[(Phenylmethoxy)carbonyl]-L-aspartate (CAS No. 127949-87-5) is a specialized compound with significant applications in the fields of pharmaceuticals, biotechnology, and food additives. This compound, often referred to as aspartic acid derivative, is a derivative of L-aspartic acid, a naturally occurring amino acid. The molecule incorporates a phenylmethoxy carbonyl group and a propenyl group, which contribute to its unique chemical properties and functional versatility.

The structure of CAS No. 127949-87-5 is characterized by its aspartic acid backbone, which serves as the foundation for its various functional groups. The phenylmethoxy carbonyl group attached to the nitrogen atom introduces steric hindrance and enhances the compound's stability, making it suitable for use in sensitive biochemical environments. Additionally, the propenyl group at the 2-position of the molecule imparts reactivity and flexibility, enabling it to participate in various chemical reactions, including polymerization and cross-linking processes.

Recent studies have highlighted the potential of 1-(2-propen-1-yl) hydrogen N-[(phenylmethoxy)carbonyl]-L-aspartate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property has drawn significant attention from pharmaceutical companies seeking innovative solutions for improving drug efficacy.

In the realm of biotechnology, this compound has been utilized as a building block in the synthesis of complex biomolecules. Its ability to form stable amide bonds under mild conditions makes it an ideal candidate for peptide synthesis and protein engineering applications. Furthermore, its compatibility with enzymatic reactions has facilitated its use in biocatalytic processes, contributing to the development of sustainable chemical manufacturing practices.

The food industry has also benefited from the unique properties of CAS No. 127949-87-5. It has been employed as a stabilizer and emulsifier in food products, enhancing their shelf life and sensory attributes. Its ability to interact with both polar and non-polar molecules makes it highly effective in preventing phase separation in emulsions, a critical factor in maintaining product quality.

From a synthetic chemistry perspective, 1-(2-propen-1-yl) hydrogen N-[(phenylmethoxy)carbonyl]-L-aspartate serves as a versatile intermediate in organic synthesis. Its reactivity towards nucleophilic attack and its ability to undergo ring-opening reactions make it valuable in the construction of complex molecular architectures. Recent advancements in asymmetric synthesis have further expanded its utility by enabling the selective formation of enantiomerically pure derivatives, which are highly sought after in chiral catalysis and drug discovery.

In conclusion, CAS No. 127949-87-5, or 1-(2-propen-1-ylihydrogen N-[phenylmethoxycarbonyl] L-aspartate, stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure, combined with its reactivity and stability, positions it as an essential tool in modern chemistry and biology research. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.